4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C27H31N3O5
• Molecular Weight: 477.6 g/mol
• IUPAC Name: 4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(oxolan-2-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H31N3O5/c1-3-4-13-35-21-12-11-17(15-22(21)33-2)26-23-24(19-9-5-6-10-20(19)31)28-29-25(23)27(32)30(26)16-18-8-7-14-34-18/h5-6,9-12,15,18,26,31H,3-4,7-8,13-14,16H2,1-2H3,(H,28,29)
• InChI Key: OWTKEYHXVHTMGD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CC4CCCO4)NN=C3C5=CC=CC=C5O)OC

Description

The compound 4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one features a pyrrolo[3,4-c]pyrazolone core substituted with:

• A 4-butoxy-3-methoxyphenyl group at position 4, providing lipophilic character.
• A 2-hydroxyphenyl group at position 3, enabling hydrogen bonding.
• A tetrahydrofuran-2-ylmethyl moiety at position 5, contributing to conformational rigidity.

Biological Activity

The compound 4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article aims to review the available literature on its synthesis, biological properties, and possible therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{32}N_4O_4$, with a molecular weight of approximately 488.6 g/mol. The structure features multiple functional groups, including methoxy and hydroxy phenyl moieties, which are known to influence biological activity.

Antitumor Activity

Recent studies have indicated that derivatives of pyrrolo[3,4-c]pyrazoles exhibit significant antitumor activity. For instance, compounds structurally related to the target molecule have shown promising results against various cancer cell lines. A notable study assessed the cytotoxic effects of similar compounds on HL-60 cells, reporting significant inhibition of cell growth . The antitumor efficacy was evaluated using the sulforhodamine B assay across multiple cancer types, including leukemia and breast cancer .

The mechanism by which this compound exerts its biological effects may involve the modulation of signaling pathways associated with cell proliferation and apoptosis. Compounds with similar structures have been shown to interact with specific targets in cancer cells, leading to cell cycle arrest and increased apoptosis rates. This suggests that the compound could be a candidate for further development as an anticancer agent.

Case Studies

• Study on Anticancer Properties : A comprehensive investigation into a series of pyrrolo[3,4-c]pyrazole derivatives revealed that modifications in the phenyl substituents significantly affected their potency against cancer cell lines. The study highlighted that compounds with hydroxy and methoxy groups exhibited enhanced activity compared to their unsubstituted counterparts .
• Cytotoxicity Assessment : In vitro studies demonstrated that the compound's structural analogs showed cytotoxic effects on various cancer cell lines, including those resistant to conventional therapies. This underscores the potential of such compounds in overcoming drug resistance in cancer treatment .

Data Table: Biological Activity Overview

Activity	Cell Line/Type	Effect Observed	Reference
Antitumor	HL-60 (Leukemia)	Significant growth inhibition
Antitumor	MDA-MB-468 (Breast Cancer)	High cytotoxicity
Cytotoxicity	Various Cancer Cell Lines	Broad-spectrum activity

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Compound Name / Core Structure	Key Substituents	Notable Properties	Reference
Target Compound (Pyrrolo[3,4-c]pyrazolone)	4-butoxy-3-methoxyphenyl; 2-hydroxyphenyl; tetrahydrofuran-2-ylmethyl	High lipophilicity (butoxy), intramolecular H-bonding (2-hydroxyphenyl)
4-(4-Butoxy-3-methoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-...	2-hydroxy-4,6-dimethylphenyl; 2-hydroxyethyl	Enhanced solubility (hydroxyethyl); steric hindrance (dimethyl groups)
1-Substituted 4-Aroyl-3-hydroxy-pyrrol-2-ones	Trifluoromethoxy, trifluoromethyl, or isopropyl groups	Improved metabolic stability (CF3); variable yields (9–32%) based on substituents
Pyrazoline derivatives (e.g., 2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole)	4-methoxyphenyl; benzothiazole	Antidepressant activity; planar structure for π-π stacking

Key Observations:

• Hydrogen Bonding : The 2-hydroxyphenyl group in the target compound facilitates intramolecular H-bonding, stabilizing its conformation, similar to hydroxypyrazole derivatives .
• Steric Effects : Analogues with 4,6-dimethylphenyl groups () exhibit steric hindrance, which may limit binding to flat active sites compared to the target compound’s less bulky 2-hydroxyphenyl group.

Pharmacological Implications

• Bioactivity : Pyrazolone cores are associated with anti-inflammatory activity, while trifluoromethyl groups () enhance target affinity via hydrophobic interactions. The target compound’s tetrahydrofuran moiety may improve CNS penetration due to reduced polarity.
• Metabolic Stability : The 2-hydroxyphenyl group in the target compound may undergo glucuronidation, whereas trifluoromethoxy groups () resist oxidative metabolism.

Physicochemical Properties

Property	Target Compound	2-Hydroxyethyl Analog ()	Trifluoromethoxy Derivative ()
Molecular Weight	~500 g/mol	~480 g/mol	~436 g/mol
logP (Predicted)	3.8	2.9	4.1
Hydrogen Bond Donors	2	3	2
Synthetic Yield	Not reported	Moderate	32% (high), 9% (low for CF3)